N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)propionamide

• IUPAC Name: N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]propanamide
• InChI: InChI=1S/C15H18N4O2/c1-4-14(20)19-12-7-5-11(6-8-12)18-13-9-15(21-3)17-10(2)16-13/h5-9H,4H2,1-3H3,(H,19,20)(H,16,17,18)
• InChI Key: GIXGKMZTKYEHAD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC2=CC(=NC(=N2)C)OC
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)propionamide, also known as MMPP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. MMPP is a synthetic compound that belongs to the class of pyrimidine derivatives and is commonly used as a research tool in the field of biochemistry and pharmacology.

Scientific Research Applications

Kinase Inhibition and Antitumor Activity

Research has identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. This class of compounds, which includes analogues similar in structure to N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)propionamide, has shown effectiveness in tumor stasis in Met-dependent gastric carcinoma models following oral administration, leading to their advancement into clinical trials (Schroeder et al., 2009).

Antiinflammatory Activity

The antiinflammatory activities of certain analogs of ibuprofen, which are structurally related to N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)propionamide, have been studied. These compounds demonstrated potent antiinflammatory effects in rat models, suggesting their potential utility in treating inflammation-related conditions (Rajasekaran et al., 1999).

Antimicrobial Activity

A series of 2-(6-methoxy-2-naphthyl)propionamide derivatives, which are structurally similar to N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)propionamide, have been synthesized and evaluated for their antibacterial and antifungal activities. Many of these compounds showed significant antimicrobial activities, comparable to standard antibacterial and antifungal agents (Helal et al., 2013).

Antiviral Activity

Research on 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, structurally related to N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)propionamide, showed that they possess inhibitory activity against retroviruses in cell culture. These compounds demonstrated promise in antiretroviral therapy, with some exhibiting significant inhibitory activity without noticeable toxicity (Hocková et al., 2003).

Analgesic and Anti-inflammatory Agents

Compounds structurally related to N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)propionamide have been synthesized and evaluated for their analgesic and anti-inflammatory potential. Some of these compounds emerged as more potent than standard drugs in experimental models, suggesting their potential as effective analgesic and anti-inflammatory agents (Chhabria et al., 2007).